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Compound of Interest

Compound Name: Paeoniflorin

Cat. No.: B7979393 Get Quote

Introduction
Paeoniflorin is a water-soluble monoterpene glycoside, the primary bioactive component

isolated from the roots of Paeonia lactiflora (White Peony) and other Paeonia species.[1][2] It is

extensively studied for a wide range of pharmacological activities, including anti-inflammatory,

immunomodulatory, neuroprotective, and anti-tumor effects.[2][3] These properties make

paeoniflorin a compound of significant interest in drug discovery and development.

These application notes provide detailed protocols for the preparation and use of paeoniflorin
in in vitro cell culture experiments, summarize key quantitative data, and illustrate relevant

biological pathways and workflows.

Properties of Paeoniflorin
A clear understanding of paeoniflorin's physical and chemical properties is crucial for proper

handling and experimental design.
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Property Value

Molecular Formula C₂₃H₂₈O₁₁

Molecular Weight 480.47 g/mol

Appearance White powder

Bioactivity

Known to inhibit inflammatory pathways (NF-κB,

MAPK) and modulate cell survival signals

(PI3K/Akt).[3][4][5]

Solubility and Stability
Proper dissolution and storage are critical to maintaining the bioactivity and integrity of

paeoniflorin for experimental use. Paeoniflorin is a hydrophilic compound, but for cell culture

applications, Dimethyl Sulfoxide (DMSO) is the most common solvent for preparing high-

concentration stock solutions.[6][7][8]

Table 1: Solubility of Paeoniflorin

Solvent Concentration Notes

DMSO
96 - 100 mg/mL (approx. 200 -

208 mM)

Use of fresh, anhydrous

DMSO is recommended as

absorbed moisture can reduce

solubility.[6][9] Ultrasonic

treatment may be required for

complete dissolution.[6]

Water
≥ 100 mg/mL (approx. 208

mM)

While highly soluble in water,

preparing stock solutions in a

sterile, buffered aqueous

solution for direct use is an

alternative to DMSO.[1][6]

Table 2: Stability and Storage of Paeoniflorin Solutions
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Condition Duration Notes

Powder 3 years at -20°C
Store protected from light and

moisture.

Stock Solution in DMSO 6 months at -80°C

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles.[6][9]

1 month at -20°C
For shorter-term storage,

-20°C is acceptable.[6][9]

Stability in Media Stable in acidic conditions

Degradation is accelerated in

basic conditions (pH ≥ 9.0) and

at elevated temperatures (≥

60°C).[10]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Paeoniflorin Stock
Solution
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is a common practice for in vitro studies.

Materials:

Paeoniflorin powder (MW: 480.47 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated scale and vortex mixer

Procedure:

Calculation: To prepare a 100 mM solution, calculate the required mass of paeoniflorin. For

1 mL of stock solution:
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Mass (g) = 0.1 mol/L × 0.001 L × 480.47 g/mol = 0.04805 g (48.05 mg)

Weighing: Accurately weigh 48.05 mg of paeoniflorin powder and place it into a sterile tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a brief ultrasonic bath treatment to aid dissolution.[6]

Aliquoting: Dispense the stock solution into single-use, sterile cryovials (e.g., 20-50 µL

aliquots). This prevents contamination and degradation from repeated freeze-thaw cycles.[6]

Storage: Store the aliquots at -80°C for long-term use (up to 6 months).[9]

Protocol 2: Preparation of Working Solutions for Cell
Treatment
Working solutions are prepared by diluting the high-concentration stock solution into the cell

culture medium.

Materials:

100 mM Paeoniflorin stock solution (from Protocol 1)

Sterile complete cell culture medium (appropriate for the cell line)

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the 100 mM paeoniflorin stock solution at room

temperature.

Serial Dilution: Perform serial dilutions in complete cell culture medium to achieve the

desired final concentrations.

Example for a 100 µM working solution: Add 1 µL of the 100 mM stock solution to 999 µL

of cell culture medium (1:1000 dilution). Mix well by gentle pipetting.
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Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the highest concentration of paeoniflorin used in the experiment. For the 100 µM

example above, the DMSO concentration would be 0.1%. This is crucial to ensure that any

observed effects are due to the compound and not the solvent.

Application: Use the freshly prepared working solutions and the vehicle control to treat the

cells immediately.

Experimental Workflow Diagram
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Solution Preparation

Cell Culture & Treatment

1. Weigh Paeoniflorin Powder

2. Dissolve in DMSO

3. Aliquot Stock Solution

4. Store at -80°C

7. Prepare Working Solutions
(and Vehicle Control)

Retrieve for experiment

5. Seed Cells in Plates

6. Incubate (e.g., 24h)

8. Treat Cells

9. Incubate for Treatment Period

10. Perform Downstream Assays

Click to download full resolution via product page

Caption: Workflow for preparing and applying paeoniflorin in cell culture experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7979393?utm_src=pdf-body-img
https://www.benchchem.com/product/b7979393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effective Concentrations in In Vitro Models
The optimal concentration of paeoniflorin varies significantly depending on the cell type,

experimental duration, and the specific endpoint being measured. The table below summarizes

concentrations reported in the literature for various models.

Table 3: Reported In Vitro Effective Concentrations of Paeoniflorin

Cell Line / Model Application / Assay
Effective
Concentration (µM)

Reference(s)

HepG2, Bel-7402

(Hepatoma)

Inhibition of cell

growth
6.25 - 200 [11]

PANC-1, Capan-2

(Pancreatic Cancer)
Cytokine inhibition 50, 100, 200 [1]

Human Hepatic

Sinusoidal Endothelial

Cells

Anti-inflammatory

effects
50 - 800 [11]

RAW264.7

(Macrophages)

Inhibition of iNOS

expression
10, 30 [6]

HUVECs (Endothelial

Cells)

Inhibition of

inflammatory

pathways

Dose-dependent

effects noted
[4]

BV2 (Microglia)

Alleviation of

LPS+ATP induced

damage

Not specified, but

effective
[12]

Key Signaling Pathways Modulated by Paeoniflorin
Paeoniflorin exerts its biological effects by modulating several critical intracellular signaling

pathways, primarily related to inflammation, cell survival, and apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7979393?utm_src=pdf-body
https://www.benchchem.com/product/b7979393?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7198866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9630940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7198866/
https://www.medchemexpress.com/paeoniflorin.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.1072007/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11640976/
https://www.benchchem.com/product/b7979393?utm_src=pdf-body
https://www.benchchem.com/product/b7979393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK Pathway

NF-κB Pathway

PI3K/Akt Pathway

Nrf2 Pathway

Paeoniflorin

p38JNK

IκBαNrf2

Inflammatory Response
(TNF-α, IL-6, IL-1β)

ERK NF-κB

Inhibits

PI3K

Akt

Activates

ApoptosisHO-1

Activates

Oxidative Stress

Click to download full resolution via product page

Caption: Key signaling pathways modulated by paeoniflorin in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.
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